3-chloro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H15ClF3NO3S/c1-10-13(17)3-2-4-15(10)25(23,24)21-9-14(22)11-5-7-12(8-6-11)16(18,19)20/h2-8,14,21-22H,9H2,1H3
• InChI Key: CAZAJIVJVACSGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C16H15ClF3NO3S
• Molecular Weight: 393.8 g/mol

Description

3-chloro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H15ClF3NO3S and its molecular weight is 393.81. The purity is usually 95%.
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Scientific Research Applications

Oxidative Transformations

Water-soluble organic compounds, similar in structure to 3-chloro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-methylbenzenesulfonamide, have been studied for their selective oxidation by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. Research indicates that these compounds undergo stepwise hydroxylation to their corresponding alcohols and aldehydes, showcasing their potential in oxidative transformations without further oxidation to carboxylic acids. This process is significant in understanding the reactivity of such sulfonamide compounds in chemical syntheses and their application in developing new oxidation reactions (Labinger et al., 1993).

Antimicrobial Activity

The synthesis and study of sulfonamide derivatives, such as 2-methyl-5-nitro-N-(4-(3-(2-aryl-2,3-dihydrobenzo[b][1,4]thiazepin-4-yl)phenoxy)phenyl)benzenesulfonamide, have revealed their antimicrobial properties. These compounds, structurally related to 3-chloro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-methylbenzenesulfonamide, exhibit promising activity against various bacterial species like Bacillus subtillis and Escherichia coli. This highlights the potential of such sulfonamides in the development of new antimicrobial agents (Patel et al., 2011).